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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to assist researchers, scientists, and drug development professionals in

overcoming migration issues encountered when using Pigment Yellow 155 in Polyvinyl

Chloride (PVC) formulations.

Troubleshooting Guide
This guide addresses common migration-related problems observed during experiments with

Pigment Yellow 155 in PVC, offering potential causes and solutions.
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Issue Observed Potential Causes Recommended Solutions

Color Bleeding/Migration onto

adjacent materials

High Plasticizer Content:

Excessive or highly mobile

plasticizers can facilitate

pigment migration to the

surface.[1][2]

- Reduce the overall plasticizer

concentration if the flexibility

requirements of the final

product allow.- Substitute a

portion or all of the existing

plasticizer with a higher

molecular weight or polymeric

plasticizer, which has lower

mobility.[1]

Incompatible Plasticizer: Poor

interaction between the

pigment and the plasticizer can

lead to pigment particles being

carried by the migrating

plasticizer.

- Select a plasticizer with better

compatibility with Pigment

Yellow 155. Consult the

pigment and plasticizer

technical datasheets.-

Consider using a reactive

plasticizer that chemically

bonds to the PVC matrix,

thereby immobilizing both the

plasticizer and the pigment.[1]

Unsuitable Grade of Pigment

Yellow 155: Standard grades

of Pigment Yellow 155 are

known to have poor migration

resistance in flexible PVC.[3]

[4]

- Utilize a surface-treated or

encapsulated grade of

Pigment Yellow 155

specifically designed for

improved migration resistance

in plasticized PVC.[1] For

example, some commercial

grades claim a migration

resistance rating of 5 out of 5.

[1]

High Processing Temperature:

Elevated temperatures during

processing can increase the

mobility of both the plasticizer

and the pigment particles.

- Optimize the processing

temperature to the lowest

possible value that still

ensures proper fusion and
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homogeneity of the PVC

compound.[5]

Blooming (formation of a

pigment layer on the PVC

surface)

Pigment Oversaturation: The

concentration of Pigment

Yellow 155 exceeds its

solubility or compatibility limit

within the PVC matrix.

- Reduce the pigment loading

to the minimum level required

to achieve the desired color.-

Improve pigment dispersion

through the use of appropriate

dispersing agents or by

optimizing mixing parameters

(e.g., higher shear, longer

mixing time).

Inadequate Pigment

Dispersion: Agglomerates of

pigment particles can create

localized areas of high

concentration, leading to

blooming.

- Employ a more effective

dispersion method, such as

three-roll milling for liquid

formulations or high-intensity

mixers for dry blends.- Use a

wetting agent or a dispersing

aid that is compatible with both

the PVC resin and Pigment

Yellow 155.

Crocking (color transfer upon

rubbing)

Surface Migration: Similar to

bleeding, this is caused by the

presence of pigment particles

on the surface of the PVC.

- Apply a clear, non-migratory

topcoat to the PVC surface to

encapsulate the pigment.- See

solutions for "Color

Bleeding/Migration".

Frequently Asked Questions (FAQs)
Q1: Is Pigment Yellow 155 suitable for use in flexible PVC applications?

A1: Standard grades of Pigment Yellow 155 generally exhibit poor migration resistance and

are therefore not recommended for flexible (plasticized) PVC applications where migration is a

concern.[3][4] However, specific grades of Pigment Yellow 155 are available that have been

surface-treated or otherwise modified to offer excellent migration resistance (rated 5 on a 1-5
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scale) and are suitable for plasticized PVC.[1] It is crucial to consult the technical datasheet of

the specific Pigment Yellow 155 grade being used.

Q2: What is the primary cause of Pigment Yellow 155 migration in PVC?

A2: The primary driver for pigment migration in flexible PVC is the mobility of the plasticizer.[1]

[2] The plasticizer molecules can migrate to the surface of the PVC, carrying the pigment

particles with them. This phenomenon is exacerbated by factors such as high plasticizer

concentration, the use of low molecular weight plasticizers, and elevated temperatures.

Q3: How can I test for the migration of Pigment Yellow 155 in my PVC formulation?

A3: A standard method for testing pigment migration is based on DIN 53775.[6][7] This involves

placing the pigmented PVC sample in direct contact with a white, unpigmented flexible PVC

sheet under specified conditions of pressure and temperature. After a set period, the white

sheet is examined for any color transfer, which is then rated using a grayscale (typically 1 to 5,

where 5 indicates no migration).

Q4: Are there alternative yellow pigments with better migration resistance in flexible PVC?

A4: Yes, several other yellow pigments offer better migration fastness in flexible PVC compared

to standard Pigment Yellow 155. The choice of pigment will depend on the specific

requirements for color shade, heat stability, and cost. See the comparative data in the table

below.

Quantitative Data
Table 1: Migration Fastness of Pigment Yellow 155 in
PVC

Grade of Pigment
Yellow 155

Test Method
Migration Fastness
(1-5 Scale, 5 = no
migration)

Suitability in
Flexible PVC

Standard Grade DIN 53775 or similar 3[4]
Not Recommended[3]

[4]

DuraPrint® 3155J Internal 5[1] Recommended[1]
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Table 2: Comparative Migration Data of Alternative
Yellow Pigments in PVC

Pigment
Migration Fastness in PVC (1-5 Scale, 5 =
no migration)

Pigment Yellow 93 5[8]

Pigment Yellow 109
Not explicitly rated, but noted for good

performance in PVC.[9]

Pigment Yellow 110 5[10]

Pigment Yellow 128 5[11]

Pigment Yellow 138 4[12]

Pigment Yellow 151 5[13]

Pigment Yellow 168 4-5[3][6][14][15]

Experimental Protocols
Protocol for Determining Pigment Migration in Flexible
PVC (Based on DIN 53775)
1. Objective: To assess the tendency of Pigment Yellow 155 to migrate from a colored flexible

PVC sample to an uncolored flexible PVC sample.

2. Materials and Equipment:

Hydraulic press with heated platens
Two polished steel plates
Spacer frame (to control sample thickness)
Oven capable of maintaining a constant temperature (e.g., 80°C)
Weight (to apply a specified pressure, e.g., 3 kg/cm ²)
ISO 105-A03 Grey Scale for assessing staining
Test specimen: Flexible PVC compound containing Pigment Yellow 155, pressed into a
sheet of defined thickness (e.g., 2 mm).
Contact sheet: White, flexible PVC sheet of the same composition as the test specimen but
without the yellow pigment (containing a standard amount of TiO₂).
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3. Procedure:

Cut a sample of the test specimen and the white contact sheet to the same dimensions (e.g.,
50 mm x 50 mm).
Place the colored test specimen in the center of the white contact sheet, ensuring the
surfaces are clean and in intimate contact.
Position the assembly between the two polished steel plates.
Place the entire assembly in the oven, preheated to the test temperature (e.g., 80°C).
Apply a specified pressure (e.g., 3 kg/cm ²) to the assembly using the weight.
Maintain these conditions for a specified duration (e.g., 24 hours).[14]
After the test period, remove the assembly from the oven and allow it to cool to room
temperature before releasing the pressure.
Separate the test specimen from the white contact sheet.
Visually assess the degree of staining on the white contact sheet using the ISO 105-A03
Grey Scale in a standardized light box.

4. Evaluation:

Rate the staining of the white contact sheet on a scale of 1 to 5, where:
5 = No migration (no visible staining)
1 = Severe migration (heavy staining)

Visualizations
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Caption: Mechanism of Pigment Migration in Plasticized PVC.
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Caption: Troubleshooting Workflow for PY 155 Migration in PVC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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